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Compound of Interest

Compound Name: Barasertib-HQPA

Cat. No.: B7882032 Get Quote

This document provides comprehensive guidance on the safe handling and disposal of

Barasertib-HQPA, a potent and selective Aurora B kinase inhibitor. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain

environmental compliance. As Barasertib-HQPA is an antineoplastic agent that inhibits cell

function, it should be handled as a cytotoxic substance.[1]

Immediate Safety and Handling Precautions
Barasertib-HQPA is classified as harmful if swallowed, causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[2] All personnel handling this compound must

wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[2] Work should be conducted in a well-ventilated area, such as a

chemical fume hood.[2]

Key Safety Information:
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Hazard Statement Precautionary Measures

H302: Harmful if swallowed
P270: Do not eat, drink or smoke when using

this product. P330: Rinse mouth.[2]

H315: Causes skin irritation

P264: Wash hands thoroughly after handling.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water. P362+P364: Take off

contaminated clothing and wash it before reuse.

[2]

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

H335: May cause respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P271: Use

only outdoors or in a well-ventilated area.

P304+P340: IF INHALED: Remove victim to

fresh air and keep at rest in a position

comfortable for breathing.[2]

Step-by-Step Disposal Procedures for Barasertib-
HQPA
The disposal of Barasertib-HQPA and any materials contaminated with it must follow the

protocols for cytotoxic waste.[1][3] Disposal must be in accordance with local, state, and federal

regulations.[2]

Segregation at the Point of Generation: Immediately after use, all waste contaminated with

Barasertib-HQPA must be segregated from other laboratory waste streams.[4] This includes

unused compound, stock solutions, contaminated labware (e.g., pipette tips, tubes, flasks),

and contaminated PPE.

Waste Containers:
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Sharps: All contaminated sharps, such as needles, syringes, and glass vials, must be

placed in a designated, puncture-proof sharps container for cytotoxic waste.[5] These

containers are typically color-coded (e.g., purple-lidded or red) and clearly labeled with the

cytotoxic symbol.[1][3][5]

Solid Waste: Non-sharp solid waste, including contaminated gloves, gowns, bench paper,

and plasticware, should be collected in a leak-proof container lined with a designated

cytotoxic waste bag (often purple or red).[3][4][5] The container must be clearly labeled as

"Cytotoxic Waste".[5]

Liquid Waste: Unused stock solutions or aqueous waste containing Barasertib-HQPA
should be collected in a sealed, leak-proof, and clearly labeled container designated for

cytotoxic chemical waste. Avoid mixing with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Storage Pending Disposal: Store cytotoxic waste containers in a secure, designated area

away from general laboratory traffic.[6] The storage area should be clearly marked with a

cytotoxic hazard symbol.

Final Disposal: The final disposal of cytotoxic waste is typically managed by a licensed

hazardous waste disposal contractor.[3] The primary method of disposal for cytotoxic waste

is high-temperature incineration or chemical neutralization.[1] Contact your institution's EHS

office to arrange for the pickup and disposal of Barasertib-HQPA waste.

Experimental Protocols and Data
Spill Decontamination:

In the event of a spill, evacuate the area and prevent further spread. Absorb liquid spills with a

finely-powdered, liquid-binding material such as diatomite or universal binders.[2]

Decontaminate surfaces by scrubbing with alcohol.[2] All materials used for spill cleanup must

be disposed of as cytotoxic waste.[5]

Solubility Data for Stock Preparation:
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Solvent Solubility

DMSO
≥ 22 mg/mL (43.34 mM)[7], 94 mg/mL (185.2

mM)[8], 100 mg/mL (197.02 mM)[9]

Ethanol
3 mg/mL (5.91 mM) (Sonication recommended)

[8]

Water < 1 mg/mL (insoluble or slightly soluble)[8]

Storage of Stock Solutions:

Stock solutions of Barasertib-HQPA in a solvent can be stored at -80°C for up to one year.[8]

The powder form is stable for up to three years when stored at -20°C.[8]

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of Barasertib-
HQPA waste.
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Caption: Workflow for the proper disposal of Barasertib-HQPA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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